molecular formula C12H26O B1608996 Alcohols, C9-11-iso-, C10-rich, ethoxylated CAS No. 78330-20-8

Alcohols, C9-11-iso-, C10-rich, ethoxylated

Cat. No.: B1608996
CAS No.: 78330-20-8
M. Wt: 186.33 g/mol
InChI Key: CYEJIAUEAAVGGO-GFCCVEGCSA-N
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Description

Alcohols, C9-11-iso-, C10-rich, ethoxylated belong to the class of non-ionic surfactants derived from ethoxylated fatty alcohols. Specifically, their INCI name is Isodeceth-5 . These compounds find applications in household, industrial, and institutional cleaning products due to their robust detergency and dispersion capabilities .

Scientific Research Applications

Ecotoxicological Impact Assessment

Alcohols, C9-11-iso-, C10-rich, ethoxylated, commonly used in surfactants, have been extensively studied for their ecotoxicological impacts. Gillespie et al. (1997) evaluated the effects of this non-ionic surfactant on aquatic invertebrates in outdoor stream mesocosms, observing significant changes in invertebrate densities and feeding rates of caged Hyalella azteca, indicative of its ecological impact (Gillespie, Rodgers, & Dorn, 1997).

Toxicity in Aquatic Organisms

Further research by Lizotte Jr et al. (1999) on the toxicity of a series of linear alcohol ethoxylate surfactants to fathead minnows showed that these compounds, including the C9-11 ethoxylate, can have varying degrees of toxicity on different aquatic species, emphasizing the need for careful assessment of these compounds in aquatic environments (Lizotte Jr, Wong, Dorn, & Rodgers Jr., 1999).

Biodegradation and Environmental Fate

Understanding the environmental fate and biodegradation of these alcohols is critical. Tobin et al. (1976) conducted a study on the biodegradation of a linear alcohol ethoxylate nonionic surfactant, revealing insights into its degradation pathways and environmental persistence (Tobin, Onuska, Brownlee, Anthony, & Comba, 1976).

Chemical Properties and Catalysis

Recent advancements in understanding the chemical properties of these substances have been made by Li et al. (2021), who explored the synthesis and properties of primary alcohol ethoxylates using different catalytic systems. Their findings on the reaction rate, molecular weight distribution, and functional properties of these ethoxylates provide valuable information for their application in various industrial processes (Li et al., 2021).

Sorption Characteristics

The sorption behavior of alcohol ethoxylates to sediments is an area of ongoing research. Cano and Dorn (1996) investigated the sorption of two alcohol ethoxylate surfactants to natural sediments, providing insights into their interaction with environmental matrices and the factors influencing this process (Cano & Dorn, 1996).

Microbial Interactions

Moreover, Moore et al. (2006) explored how alcohol ethoxylates affect bacterial cell membranes, demonstrating their bacteriostatic effect on Escherichia coli. This study is vital for understanding the antimicrobial properties of these compounds and their potential applications in disinfection and sterilization processes (Moore et al., 2006).

Safety and Hazards

  • Aquatic Toxicity : Alcohols, C9-11-iso-, C10-rich, ethoxylated, polymers with epichlorohydrin (a related compound) exhibit aquatic acute and chronic toxicity. Caution is necessary to prevent environmental harm .

Properties

IUPAC Name

(3R)-3-ethoxy-2-methylnonane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H26O/c1-5-7-8-9-10-12(11(3)4)13-6-2/h11-12H,5-10H2,1-4H3/t12-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CYEJIAUEAAVGGO-GFCCVEGCSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCC(C(C)C)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCCCC[C@H](C(C)C)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H26O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

186.33 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

78330-20-8
Record name Alcohols, C9-11-iso-, C10-rich, ethoxylated
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078330208
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Alcohols, C9-11-iso-, C10-rich, ethoxylated
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Alcohols, C9-11-iso-, C10-rich, ethoxylated
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URL https://echa.europa.eu/substance-information/-/substanceinfo/100.116.443
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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